Cas no 1072811-44-9 (4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure

1072811-44-9 structure

Product Name:4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

CAS No:1072811-44-9

MF:C₁₆H₂₂BNO₄

MW:303.16118478775

CID:4820980

Update Time:2023-08-19

4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 4,7-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- (4,7-Dimethoxy-1H-indol-2-yl)boronic acid pinacol ester
- 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
- 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- Inchi： 1S/C16H22BNO4/c1-15(2)16(3,4)22-17(21-15)13-9-10-11(19-5)7-8-12(20-6)14(10)18-13/h7-9,18H,1-6H3
- InChI Key： CEIQQEICWKNFDF-UHFFFAOYSA-N
- SMILES： O1B(C2=CC3C(=CC=C(C=3N2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 401
Topological Polar Surface Area: 52.7

4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A199011330-1g	(4,7-Dimethoxy-1H-indol-2-yl)boronic acid pinacol ester	1072811-44-9	95%	1g	$400.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756301-1g	4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole	1072811-44-9	98%	1g	￥10355.00	2024-08-09

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